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Compound of Interest

Compound Name: 4-Hydroxypicolinic acid

Cat. No.: B188197 Get Quote

CAS Number: 22468-26-4

This technical guide provides a comprehensive overview of 4-Hydroxypicolinic acid, also

known as 4-Hydroxypyridine-2-carboxylic acid.[1] Intended for researchers, scientists, and

professionals in drug development, this document consolidates available physicochemical

data, discusses its limitedly documented synthesis and biological role, and highlights the

current gaps in research concerning this specific isomer.

Physicochemical Properties
4-Hydroxypicolinic acid is a pyridinecarboxylic acid derivative with the molecular formula

C₆H₅NO₃ and a molecular weight of approximately 139.11 g/mol .[1][2] Key quantitative data

for this compound are summarized in the table below.
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Property Value Source(s)

CAS Number 22468-26-4 [1][2]

Molecular Formula C₆H₅NO₃ [1][2]

Molecular Weight 139.11 g/mol [1]

Appearance
White to off-white crystalline

powder
[2]

Melting Point ~280 °C [3]

Solubility
Information not readily

available.

pKa
Information not readily

available.

Synthesis and Manufacturing
Detailed, peer-reviewed experimental protocols for the synthesis of 4-Hydroxypicolinic acid
are not widely available in the public domain. Commercial suppliers list the compound as

available for research purposes, suggesting established manufacturing processes exist.[1][4]

A patented process for the preparation of a related class of compounds, 4-alkoxy-3-

hydroxypicolinic acids, starts from furfural and involves a multi-step chemical transformation.[5]

However, this process is not directly applicable to the synthesis of 4-Hydroxypicolinic acid.

Another related synthesis is that of Chelidamic acid (4-oxo-1,4-dihydro-2,6-pyridinedicarboxylic

acid), which can be synthesized from chelidonic acid and ammonia.[6] While structurally

related, this does not provide a direct route to 4-Hydroxypicolinic acid.

The lack of readily available, specific synthesis protocols for 4-Hydroxypicolinic acid in

scientific literature is a notable information gap.

Biological Activity and Signaling Pathways
There is a significant scarcity of published research on the specific biological activities and

signaling pathway involvement of 4-Hydroxypicolinic acid. In contrast, its isomer, 3-
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Hydroxypicolinic acid, is a well-documented matrix for Matrix-Assisted Laser

Desorption/Ionization (MALDI) mass spectrometry and an intermediate in the biosynthesis of

certain antibiotics.[7][8]

Studies on other related molecules offer some context but are not directly applicable:

5-Hydroxypicolinic Acid: The metabolism of this isomer has been characterized in

Alcaligenes faecalis, involving a monooxygenase and a dioxygenase in its degradation

pathway.[9]

4-Hydroxybenzoic Acid: This compound exhibits a range of biological activities, including

antimicrobial and antioxidant effects.[10][11][12]

Hydroxycinnamic Acids: This class of phenolic acids is known for its antioxidant and anti-

inflammatory properties.[13]

Due to the limited specific data, no signaling pathway or experimental workflow diagrams

involving 4-Hydroxypicolinic acid can be generated at this time. The diagrams below illustrate

a hypothetical experimental workflow for compound characterization and a conceptual

representation of a generic cell signaling pathway, as specific information for 4-
Hydroxypicolinic acid is unavailable.
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Synthesis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 4-Hydroxy-2-pyridinecarboxylic Acid | 22468-26-4 | Tokyo Chemical Industry Co., Ltd.
(APAC) [tcichemicals.com]

3. fluorochem.co.uk [fluorochem.co.uk]

4. 22468-26-4|4-Hydroxypicolinic acid|BLD Pharm [bldpharm.com]

5. US9475771B2 - Process for the preparation of 4-alkoxy-3-hydroxypicolinic acids - Google
Patents [patents.google.com]

6. Chelidamic acid synthesis - chemicalbook [chemicalbook.com]

7. benchchem.com [benchchem.com]

8. In vitro reconstitution of the biosynthetic pathway of 3-hydroxypicolinic acid - Organic &
Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

9. researchgate.net [researchgate.net]

10. mdpi.com [mdpi.com]

11. globalresearchonline.net [globalresearchonline.net]

12. researchgate.net [researchgate.net]

13. Natural Sources, Pharmacokinetics, Biological Activities and Health Benefits of
Hydroxycinnamic Acids and Their Metabolites - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [4-Hydroxypicolinic Acid: A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188197#4-hydroxypicolinic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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